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Compound of Interest

4'-Amino-3'/5'-
Compound Name:

dichloroacetophenone

Cat. No.: B195734

An In-depth Technical Guide on the Physicochemical Properties of 4'-Amino-3',5'-
dichloroacetophenone

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of 4'-
Amino-3',5'-dichloroacetophenone, a key intermediate in the synthesis of various
pharmaceutical compounds.[1][2][3] This document outlines its physical properties, detailed
experimental protocols for their determination, and its significance in synthetic chemistry.

Physicochemical Properties

4'-Amino-3',5'-dichloroacetophenone is a crystalline solid, appearing as a white to light
yellow powder.[3][4] It is sparingly soluble in cold water, slightly soluble in hot water, and more
soluble in organic solvents such as ethanol.[4]

Quantitative Data Summary

The melting and boiling points are critical parameters for the identification, purity assessment,
and process control in the synthesis of active pharmaceutical ingredients (APIs).
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Property Value Source
Melting Point 162-166 °C (lit.) (4115116171
Boiling Point 351.5 + 42.0 °C (Predicted) [5][8]
Molecular Formula CsH7CI2NO [4]
Molecular Weight 204.05 g/mol [4]

CAS Number 37148-48-4 [3][5]

Experimental Protocols

Accurate determination of melting and boiling points is fundamental for characterizing 4'-
Amino-3',5'-dichloroacetophenone. Standard laboratory procedures are detailed below.

Melting Point Determination (Capillary Method)

The melting point of a pure crystalline solid is a sharp, well-defined temperature range.[9][10]
Any impurities will typically depress the melting point and broaden the range.[9]

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or DigiMelt) or Thiele tube setup

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Mortar and pestle

Spatula
Procedure:

o Sample Preparation: Ensure the 4'-Amino-3',5'-dichloroacetophenone sample is
completely dry and finely powdered using a mortar and pestle.[11][12]
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o Capillary Tube Packing: Press the open end of a capillary tube into the powdered sample.
Tap the sealed end gently on a hard surface to pack the solid into the bottom of the tube to a
height of 1-2 mm.[10]

o Apparatus Setup: Place the packed capillary tube into the heating block of the melting point
apparatus.[12][13]

e Heating:

o For an unknown or approximate melting point, a rapid heating rate (e.g., 10-20 °C/min)
can be used to get a preliminary range.[13]

o For an accurate determination, heat rapidly to about 15-20 °C below the expected melting
point (approximately 145 °C). Then, reduce the heating rate to 1-2 °C per minute to ensure
thermal equilibrium between the sample, heating block, and thermometer.[9][10][13]

o Observation and Recording: Record the temperature at which the first drop of liquid appears
(the beginning of melting) and the temperature at which the last solid crystal melts (the end
of melting). This range is the melting point.[9][10] For a pure sample, this range should be
narrow, typically 0.5-1.0 °C.[9]

Boiling Point Determination (Capillary Method)

As the boiling point of 4'-Amino-3',5'-dichloroacetophenone is high and the value is
predicted, this protocol describes a general method for organic compounds.

Apparatus:

Thiele tube or similar heating bath (e.g., aluminum block)[5][14]

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer

Heating source (e.g., Bunsen burner or hot plate)
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Procedure:

Sample Preparation: Place a small amount (a few milliliters) of the liquid form of the
compound (if melted) into the fusion tube.[6]

Capillary Inversion: Place the capillary tube, sealed end up, into the fusion tube containing
the liquid.[5][6]

Apparatus Assembly: Attach the fusion tube to a thermometer, ensuring the sample and the
thermometer bulb are at the same level. Immerse this assembly in a heating bath (Thiele
tube).[5]

Heating: Gently and slowly heat the apparatus.[14] As the temperature rises, air trapped in
the capillary tube will expand and slowly bubble out.

Observation: Continue heating until a rapid and continuous stream of bubbles emerges from
the open end of the capillary tube.[5] This indicates that the vapor pressure of the substance
is equal to the atmospheric pressure.

Recording: Stop heating and note the temperature at which the liquid begins to enter the
capillary tube as the apparatus cools.[15] This temperature is the boiling point of the liquid.

Synthesis and Relevance in Drug Development

4'-Amino-3',5'-dichloroacetophenone is a crucial building block in organic synthesis,

particularly for pharmaceuticals.[2][3] It serves as a key intermediate in the production of

several drugs, including the bronchodilator Clenbuterol and non-steroidal anti-inflammatory

drugs (NSAIDs) like aceclofenac and diclofenac.[1][16] The synthesis typically involves the

chlorination of 4-aminoacetophenone.[4][16]

Synthesis Workflow Diagram

The following diagram illustrates a common synthetic route for 4'-Amino-3',5'-

dichloroacetophenone.
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Caption: Synthetic pathway of 4'-Amino-3',5'-dichloroacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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